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Compound of Interest

Compound Name: 3-Furaldehyde

Cat. No.: B129913

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of 3-Furaldehyde is paramount. This guide provides immediate, procedural, and
logistical information to foster a secure laboratory environment.

Hazard Identification and Classification

3-Furaldehyde is a flammable liquid and vapor that is toxic if swallowed or inhaled and causes
skin and eye irritation.[1][2][3] It is crucial to understand its primary hazards before handling.
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Hazard Class GHS Category Signal Word Hazard Statement
H226: Flammable
Flammable Liquids 3 Danger liquid and vapor[1][2]
[31[41[5]
- H301: Toxic if
Acute Toxicity, Oral 3 Danger
swallowed[1][2][3][5]
Acute Toxicity, H330: Fatal if
] 2 Danger )
Inhalation inhaled[1][2][3]
Skin ] H315: Causes skin
] o 2 Warning o
Corrosion/Irritation irritation[1][2][3]1[5]
Serious Eye ] H319: Causes serious
o 2A Warning o
Damage/Eye lrritation eye irritation[1][2][3][6]
Specific target organ H335: May cause
toxicity — single 3 Warning respiratory irritation[1]
exposure [2][3][6]
) o ] H351: Suspected of
Carcinogenicity 2 Warning )
causing cancer[3][6]
Hazardous to the ] )
] ] H401: Toxic to aquatic
aquatic environment, 2 - ]
life[3]
acute hazard
Hazardous to the H412: Harmful to
aguatic environment, 3 - aquatic life with long

long-term hazard

lasting effects[3]

Physical and Chemical Properties

Familiarity with the physical and chemical properties of 3-Furaldehyde is essential for safe

handling and storage.
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Property

Value

Molecular Formula

C5H402

Molecular Weight 96.08 g/mol [5]

Appearance Colorless to light yellow or brown liquid[5][7]
Odor Almond-like[5]

Boiling Point 162 °C (324 °F)[3]

Melting Point -36 °C (-33 °F)[3][8]

Flash Point 60 °C (140 °F)[9][10]

Density 1.111 - 1.16 g/cm3 at 25 °C (77 °F)[3][7][8]
Solubility Soluble in DMSO[7]

Vapor Pressure

5.33 mmHg[5]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is critical to minimize exposure and ensure

safety.

Engineering Controls

« Ventilation: Always handle 3-Furaldehyde in a well-ventilated area.[4][6] Use of a chemical

fume hood is strongly recommended to control airborne levels.[9][11]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[4][9] Use explosion-proof electrical, ventilating, and lighting equipment.[1][9]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Furaldehyde:
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PPE Type Specification

Wear chemical safety glasses or goggles

conforming to OSHA's eye and face protection
Eye/Face Protection regulations in 29 CFR 1910.133 or European

Standard EN166.]9] A face shield may be

necessary for splash protection.[10]

Wear appropriate protective gloves (e.g., nitrile
i . rubber) and clothing to prevent skin exposure.[4]
Skin Protection o
[9] An apron or flame-retardant antistatic

protective clothing is recommended.[3][8][10]

If ventilation is inadequate or for high
concentrations, use a NIOSH/MSHA or
) ) European Standard EN 149 approved respirator.
Respiratory Protection ) )
[41[9][10] A respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements must be followed.[9]

Handling Procedures

» Preparation: Before handling, ensure all engineering controls are functioning correctly and
appropriate PPE is readily available. Read and understand the Safety Data Sheet (SDS).

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[9]

» Tools: Use only non-sparking tools.[1][9]

¢ Avoidance: Avoid contact with eyes, skin, and clothing.[4][9] Do not breathe vapors or mist.

[1]°]

¢ Hygiene: Wash hands thoroughly after handling.[4][9] Do not eat, drink, or smoke in the work
area.[6][8]

Storage Procedures

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]
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» Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.
[1][4][9] Protect from direct sunlight, air, and moisture.[1]

e Incompatible Materials: Store away from strong acids, strong bases, amines, and reducing
agents.[1][12]

 Inert Atmosphere: Storage under an inert atmosphere, such as nitrogen, is recommended to
maintain product quality.[1][7][9]

o Temperature: Recommended storage temperature is 2 - 8 °C.[4] For long-term storage of
solutions, -80°C (up to 6 months) or -20°C (up to 1 month) under nitrogen is advised.[7]

Emergency and Disposal Plan
First Aid Measures

Immediate medical attention is required for all exposure routes.[1][2]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/3-Furaldehyde.pdf
https://pim-resources.coleparmer.com/sds/10180.pdf
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-FURFURAL-CASNO-98-01-03892-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.medchemexpress.com/3-furaldehyde.html
https://pim-resources.coleparmer.com/sds/10180.pdf
https://georganics.sk/wp-content/uploads/2021/05/3-Furaldehyde.pdf
https://www.medchemexpress.com/3-furaldehyde.html
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the victim to fresh air immediately.[4][11] If
breathing is difficult, give oxygen.[4][11] If not
breathing, provide artificial respiration, but do
Inhalation not use the mouth-to-mouth method if the
substance was ingested or inhaled.[1][11] Call a

physician or poison control center immediately.

[1]

Immediately wash the affected area with plenty
. of soap and water for at least 15 minutes.[2][4]
Skin Contact ) )
Remove all contaminated clothing and shoes.[1]

[11] Seek immediate medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1][2]
Eye Contact ]

[4] Remove contact lenses if present and easy

to do.[1][4] Seek immediate medical attention.[4]

Do NOT induce vomiting.[1] Rinse mouth with
) water.[1][4] Never give anything by mouth to an
Ingestion . -
unconscious person.[13] Call a physician or

poison control center immediately.[1]

Spill and Leak Procedures

Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the
spill.[1][10]

o Ventilate: Ensure adequate ventilation.[4]

o Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot
surfaces).[1][9][10]

o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[4][8][10]
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e Absorption: Soak up the spill with inert absorbent material (e.g., vermiculite, sand, or earth).
[9][10]

e Collection: Place the absorbed material into a suitable, closed, and labeled container for
disposal.[9][10] Use spark-proof tools for collection.[9][10]

o Decontamination: Wash the spill site with soap and water after material pickup is complete.

[4119]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[4]
Water spray can be used to cool fire-exposed containers.[4][9][10]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[12]

e Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back.[1][10][11] Containers may explode when heated.[1][10] Irritating
and toxic gases may be generated during a fire.[4]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][4][10]

Disposal Plan

o Regulations: Dispose of 3-Furaldehyde and its containers in accordance with all applicable
federal, state, and local regulations.[4]

» Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[13] This combustible material may be burned in a chemical incinerator equipped
with an afterburner and scrubber.[13]

o Containers: Do not reuse empty containers as they may retain product residue and can be
dangerous.[2][12] Dispose of contaminated packaging as unused product.[13]

Workflow Visualization

The following diagram outlines the logical workflow for the safe handling of 3-Furaldehyde.
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Safe Handling Workflow for 3-Furaldehyde

Preparation
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Wear Appropriate PPE
- Goggles/Face Shield
- Gloves
- Protective Clothing
- Respirator (if needed)

Handling in Fume Hood
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1

Secure Storage
(Cool, Dry, Ventilated, SpillEmergency Response
Away from Ignition Sources)
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End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b129913?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC393260050&productDescription=3-FURALDEHYDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/HK/pt/sds/aldrich/w248908?userType=undefined
https://georganics.sk/wp-content/uploads/2021/05/3-Furaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Furaldehyde
https://sdfine.com/media/catalog/product/attachment/88438MSDS.pdf
https://www.medchemexpress.com/3-furaldehyde.html
https://www.sigmaaldrich.com/US/en/sds/sial/185914
https://pim-resources.coleparmer.com/sds/10180.pdf
https://www.fishersci.com/store/msds?partNumber=F94500&productDescription=FURFURAL+REAGENT+500ML&vendorId=VN00033897&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0740540_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0740540_EN.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-FURFURAL-CASNO-98-01-03892-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/10_469843816_Furfuraldehyde-CASNO-98-01-1-MSDS.pdf
https://www.benchchem.com/product/b129913#personal-protective-equipment-for-handling-3-furaldehyde
https://www.benchchem.com/product/b129913#personal-protective-equipment-for-handling-3-furaldehyde
https://www.benchchem.com/product/b129913#personal-protective-equipment-for-handling-3-furaldehyde
https://www.benchchem.com/product/b129913#personal-protective-equipment-for-handling-3-furaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

